Cas no 851412-49-2 (N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 851412-49-2
• MF: C₂₈H₃₀N₂OS
• MW: 442.615605831146
• CID: 6420583
• PubChem ID: 5057061
• Update Time: 2025-10-31

N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• N-(4-butylphenyl)-2-((1-(2-methylbenzyl)-1H-indol-3-yl)thio)acetamide
• Acetamide, N-(4-butylphenyl)-2-[[1-[(2-methylphenyl)methyl]-1H-indol-3-yl]thio]-
• 851412-49-2
• N-(4-butylphenyl)-2-({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• N-(4-butylphenyl)-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• AKOS024587798
• F0616-0188

• Inchi： 1S/C28H30N2OS/c1-3-4-10-22-14-16-24(17-15-22)29-28(31)20-32-27-19-30(26-13-8-7-12-25(26)27)18-23-11-6-5-9-21(23)2/h5-9,11-17,19H,3-4,10,18,20H2,1-2H3,(H,29,31)
• InChI Key： PRZWUWIUTDOUDE-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CCCC)=O)C1=CN(CC2C=CC=CC=2C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 442.20788476g/mol
• Monoisotopic Mass: 442.20788476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 671.1±55.0 °C(Predicted)
• pka: 13.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

Professional Introduction to N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 851412-49-2)

N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, a compound with the CAS number 851412-49-2, represents a significant advancement in the field of chemical pharmaceuticals. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical behavior and biological activity.

The core of the molecular structure is the indole ring system, which is a well-known scaffold in medicinal chemistry. Specifically, the presence of a 1-(2-methylphenyl)methyl substituent on the indole ring enhances its binding affinity to various biological targets. This modification has been strategically employed to improve the pharmacokinetic properties of the compound, making it a promising candidate for drug development.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. These derivatives have shown potential in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The sulfanyl group attached to the acetamide moiety in N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide further enhances its pharmacological profile by contributing to its solubility and bioavailability.

The 4-butylphenyl group is another critical component of this compound, which influences its interactions with biological targets. This substituent can modulate the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. The combination of these structural elements makes N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide a versatile compound with multiple potential applications.

Recent studies have highlighted the importance of indole derivatives in developing novel therapeutic agents. For instance, research has demonstrated that certain indole-based compounds can inhibit the activity of enzymes involved in inflammation and cancer progression. The sulfanyl group in N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is believed to play a crucial role in modulating these enzymatic activities, thereby contributing to its therapeutic potential.

The acetamide moiety is another key feature of this compound that contributes to its biological activity. Acetamides are known for their ability to interact with various biological targets, including receptors and enzymes. In N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, the acetamide group is positioned strategically to enhance its interactions with these targets. This positioning may improve the compound's efficacy and reduce side effects, making it a more attractive candidate for drug development.

In conclusion, N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 851412-49-2) is a promising compound with significant therapeutic potential. Its unique structural features, including the indole ring system, sulfanyl group, and acetamide moiety, contribute to its diverse biological activities. Recent research has highlighted the importance of indole derivatives in developing novel therapeutic agents, and N-(4-butylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is well-positioned to play a key role in this ongoing effort.